Cas no 40150-92-3 (a-(4-Isobutylphenyl)ethanol)

• Product Name: a-(4-Isobutylphenyl)ethanol
• CAS No: 40150-92-3
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• MDL: MFCD08275597
• CID: 331352
• PubChem ID: 181654
• Update Time: 2025-04-19

a-(4-Isobutylphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-methyl-4-(2-methylpropyl)-
• 1-(4-Isobutylphenyl)-1-ethanol
• α-(4-Isobutylphenyl)ethanol
• (1-Hydroxyethyl)-4-(2-methylpropyl)benzene
• 1-[4-(2-methylpropyl)phenyl]ethanol
• AKOS000125350
• UNII-J5CKP7HNL5
• Benzenemethanol, .alpha.-methyl-4-(2-methylpropyl)-
• 1-(4-isobutylphenyl)ethan-1-ol
• Benzene, 1-(1-hydroxyethyl)-4-isobutyl-
• MFCD08275597
• CS-0154242
• Z228586258
• J5CKP7HNL5
• alpha-(4-Isobutylphenyl)ethanol
• a-(4-Isobutylphenyl)ethanol
• FT-0670424
• EN300-80919
• alpha-(4-isobutylphenyl)ethyl alcohol
• DTXSID80960592
• 1-(4'-Isobutylphenyl)ethanol
• 1-(4-(2-Methylpropyl)phenyl)ethanol
• 1-(4-Isobutyl-phenyl)-ethanol
• 1-(4-isobutyl-phenyl)ethanol
• AKOS022272169
• alpha-(4-isobutylphenyl) ethyl alcohol
• SCHEMBL4049764
• 40150-92-3
• 1-(4-Isobutylphenyl)ethanol #
• Benzenemethanol, alpha-methyl-4-(2-methylpropyl)-
• 1-[4-(2-methylpropyl)phenyl]ethan-1-ol
• 1-(4-Isobutylphenyl)ethanol
• AS-37923
• DB-362866
• (S)-1-(4-Isobutylphenyl)ethan-1-ol

• MDL： MFCD08275597
• Inchi： 1S/C12H18O/c1-9(2)8-11-4-6-12(7-5-11)10(3)13/h4-7,9-10,13H,8H2,1-3H3
• InChI Key： VLVILBSSXMZZCB-UHFFFAOYSA-N
• SMILES： OC(C)C1C=CC(=CC=1)CC(C)C

Computed Properties

• Exact Mass: 178.13600
• Monoisotopic Mass: 178.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Density: 0.954
• Boiling Point: 245.5 °C at 760 mmHg
• Flash Point: 108.2 °C
• Refractive Index: 1.512
• PSA: 20.23000
• LogP: 2.93840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes